Thiol–yne click chemistry on carbon nanotubes for mediated bioelectrocatalytic glucose oxidation†
Journal of Materials Chemistry A Pub Date: 2023-11-21 DOI: 10.1039/D3TA05412H
Abstract
We report the modification of carbon nanotubes with both alkyne-modified diazonium salts and alkyne-modified pyrene followed by photo-irradiated thiol–yne click reaction with thiol-modified ferrocene and phenanthrenequinone derivatives. Photo-irradiation proves to provide the most efficient reaction yields for the thiol–yne reaction on surfaces, as demonstrated by electrochemistry and XPS. The as-functionalized carbon nanotubes achieve the mediated bioelectrocatalytic glucose oxidation by adsorbed flavin-dependent glucose dehydrogenases (FAD-GDH) at low overpotential and high current density of 4.80 mA cm−2.
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